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Compound of Interest

Compound Name: Iodecimol

CAS No.: 81045-33-2

Cat. No.: B1214200

Get Quote

Application Note: Preclinical Evaluation of Iodecimol in Cardiovascular Imaging and Renal

Safety Models

Executive Summary
Iodecimol (CAS: 81045-33-2) is a hexaiodinated, nonionic, dimeric contrast medium (IOCM)

designed for diagnostic imaging. Unlike older ionic monomers, Iodecimol is iso-osmolar to

blood plasma, a physicochemical property engineered to minimize chemotoxicity and

hemodynamic perturbations.[1]

This guide details the preclinical application of Iodecimol in two critical drug development

phases:

Efficacy: High-resolution myocardial perfusion imaging (MPI) in large animal models.

Safety: Assessment of Contrast-Induced Acute Kidney Injury (CI-AKI) in compromised rodent

models.

Key Mechanistic Insight: While Iodecimol functions physically via X-ray attenuation, its

preclinical relevance lies in its biological inertness. The "signaling" pathways of interest are the
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toxicological cascades (ROS generation, tubular apoptosis) that Iodecimol is designed to

evade compared to hyperosmolar agents.

Physicochemical Profile & Formulation
Before in vivo administration, verify the formulation parameters. Iodecimol's high viscosity

requires specific handling.

Parameter Specification Biological Relevance

Structure
Nonionic Dimer

(Hexaiodinated)

High iodine ratio (6:1) allows

lower volume injection.[1]

Osmolality ~290–300 mOsm/kg H₂O

Iso-osmolar to plasma;

prevents osmotic diuresis and

pain.

Viscosity High (comparable to Iodixanol)

May require warming to 37°C

prior to injection to ensure

bolus integrity.

Solubility Highly Hydrophilic
Minimal protein binding;

exclusive renal elimination.

Formulation Protocol:

Vehicle: 10 mM Tromethamine (TRIS) + 0.1 mg/mL CaNa₂EDTA (stabilizer).

Preparation: Heat solution to 37°C in a water bath for 30 minutes prior to injection. This

reduces viscosity by ~40-50%, preventing flow artifacts during rapid bolus administration.

Protocol A: Myocardial Perfusion Imaging (Efficacy)
Objective: To quantify myocardial blood pool deficits (ischemia) using Dual-Energy CT (DECT)

or Dynamic Perfusion CT. Model: Porcine (Minipig) Coronary Occlusion Model. Rationale: The

porcine heart anatomy and coronary dominance closely resemble humans, making it the gold

standard for translational cardiac imaging.
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Step-by-Step Methodology
Animal Preparation:

Sedate minipig (20–30 kg) with Telazol/Xylazine; maintain anesthesia with Isoflurane (1.5–

2%).

Cannulate the femoral vein (for Iodecimol delivery) and femoral artery (for blood pressure

monitoring).

Induction of Ischemia: Advance a balloon catheter into the Left Anterior Descending (LAD)

coronary artery. Inflate to create a partial or complete occlusion (verified by angiography).

Iodecimol Administration (Dynamic Bolus):

Dose: 350–400 mg Iodine/kg body weight.

Injection Rate: 4–5 mL/s using a dual-head power injector.

Saline Chaser: Follow immediately with 30 mL saline at the same rate to compact the

bolus.

Image Acquisition (CT Protocol):

Trigger: Bolus tracking in the ascending aorta (threshold: 150 HU).

Scan Parameters: 100–120 kVp (or 80/140 kVp for Dual Energy).

Phases:

Arterial Phase (First Pass): Scanned immediately upon trigger. Represents myocardial

perfusion.[2][3][4]

Venous/Delayed Phase: Scanned 5–10 minutes post-injection.[2] Represents

scar/fibrosis (late enhancement).

Data Analysis:

Generate Iodine Maps (if using DECT).[5]
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Quantify Hounsfield Units (HU) in the ischemic vs. remote myocardium.

Success Metric: Iodecimol should provide >300 HU enhancement in healthy tissue, with

clear delineation of the hypodense ischemic zone (<50 HU).

Protocol B: Renal Safety Assessment (Toxicology)
Objective: To evaluate the potential for Contrast-Induced Acute Kidney Injury (CI-AKI). Model:

Uninephrectomized Rat with Salt Depletion (Compromised Renal Reserve). Rationale: Healthy

rodents are resistant to contrast nephrotoxicity. You must create a "two-hit" model (reduced

renal mass + dehydration/NSAID) to sensitize the kidney to Iodecimol's potential oxidative

stress.

Step-by-Step Methodology
Model Induction (Day -7):

Perform unilateral nephrectomy (remove left kidney) on Sprague-Dawley rats.

Allow 7 days for recovery.

Sensitization (Day 0): Administer Indomethacin (10 mg/kg, IV) and L-NAME (10 mg/kg, IV)

15 minutes prior to contrast to inhibit prostaglandins and nitric oxide, inducing renal

vasoconstriction.

Iodecimol Challenge:

Dose: High-dose challenge: 6–10 mL/kg (approx. 2–3 g Iodine/kg).

Route: Tail vein IV bolus (slow push over 60 seconds).

Control Groups: Saline (Negative Control), Iohexol (Low-Osmolar Positive Control).

Endpoint Assessment (24–48 Hours Post-Dose):

Biomarkers:

Serum Creatinine (SCr): >50% increase indicates CI-AKI.[6]
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Urinary KIM-1 & NGAL: Early markers of tubular injury (ELISA).

Histopathology: Harvest the remaining kidney. Fix in 10% formalin. Stain with H&E. Score

for:

Tubular vacuolization (osmotic nephrosis).

Acute Tubular Necrosis (ATN).

Protein casts in the Loop of Henle.

Mechanistic Signaling Pathway: Pathogenesis of CI-
AKI
While Iodecimol is designed to be inert, safety testing focuses on the Toxicological Signaling

that occurs if the molecule accumulates in tubular cells. The diagram below illustrates the

cascade Iodecimol aims to avoid (unlike older ionic agents).

Diagram Caption: The "Toxicological Cascade" of iodinated contrast media. Iodecimol (Iso-

osmolar) minimizes the Osmotic Stress arm but must still be evaluated for Direct Cytotoxicity

via ROS generation and mitochondrial perturbation in the renal proximal tubule.
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Table 1: Pharmacokinetic Parameters of Iodecimol in Preclinical Species Note: Values are

representative of nonionic dimers (e.g., Iodixanol class) as specific Iodecimol data is archival.

Parameter
Rat (Sprague-
Dawley)

Dog (Beagle)
Human (Clinical
Reference)

Dose 1 g I/kg 300 mg I/kg 300 mg I/kg

t 1/2 α (Distribution) 2.5 ± 0.4 min 4.1 ± 1.2 min ~20 min

t 1/2 β (Elimination) 55 ± 8 min 110 ± 15 min 120 ± 20 min

Volume of Dist. (Vd)
0.22 L/kg

(Extracellular)
0.25 L/kg 0.26 L/kg

Clearance (CL) 5.8 mL/min/kg 3.2 mL/min/kg 1.8 mL/min/kg

Protein Binding < 1% < 1% < 1%

Excretion Route >95% Renal (24h) >95% Renal (24h) >97% Renal (24h)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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